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Application Notes: Cyazofamid Residue Analysis

Analytical Method for Cyazofamid Residue in Multiple Crops

A robust single-residue analytical method was developed for the fungicide cyazofamid in various crops,

including apple, mandarin, Korean cabbage, green pepper, potato, and soybean [1].

Limit of Quantitation (LOQ): 0.02 mg/kg

Linearity: Excellent linearity for cyazofamid standard solutions between 0.05 and 20 mg/kg, with
coefficients of determination (R²) of 1.000.

Recoveries: Good recoveries ranging from 75.3% to 98.5%, with coefficients of variation (CV) of less
than 10%, satisfying the criteria of the Korean Food and Drug Administration (KFDA) [1].

Residue Dissipation and Risk Assessment in Korean Cabbage

A study monitoring cyazofamid and its metabolite under greenhouse conditions provides critical data for

risk assessment.

Half-life: The biological half-life of cyazofamid in Korean cabbage is 3.18 days [2].
Preharvest Interval: A 14-day preharvest interval is recommended, as the residue level (0.80 mg/kg)

was below the Korean MFDS-Maximum Residue Limit (MRL) of 2.0 mg/kg [2].
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Risk Assessment: The hazard quotient showed low toxicity (70.58%), indicating a low risk from

cyazofamid residues under the studied conditions [2].

Detailed Experimental Protocols

Sample Preparation and Extraction

Macerate Samples: Homogenize representative samples of apple, cabbage, or pepper [1].

Fortify Samples: For recovery tests, fortify macerated samples with cyazofamid standard solution at
multiple levels (e.g., MLOQ, 10x MLOQ, 100x MLOQ) [1].

Extract with Solvent: Use acetone as the extraction solvent [1].
Concentrate and Partition: Concentrate the extract and partition with dichloromethane [1].

Clean-up and Analysis

Clean-up: Pass the concentrated extract through a Florisil column for clean-up, eluting with ethyl
acetate and n-hexane (30:70, v/v) [1].

Concentrate: Concentrate the eluent prior to analysis [1].
Instrumental Analysis: Analyze using High-Performance Liquid Chromatography (HPLC). This

method has been reconfirmed with LC-MS/MS for higher sensitivity and specificity [1].

Method Validation

The method was validated with the following parameters [1]:

Validation Parameter Result / Specification

Limit of Quantitation (LOQ) 0.02 mg/kg

Linear Range 0.05 - 20 mg/kg

Coefficient of Determination (R²) 1.000

Recovery Range 75.3% - 98.5%
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Validation Parameter Result / Specification

Coefficient of Variation (CV) < 10%

Maximum Residue Limits (MRLs) by Region

MRLs are critical for international trade and food safety. The following table summarizes the regulatory

status for cyazofamid.

Region /
Agency

Commodity
MRL
(mg/kg)

Notes / Enforcement Residue Definition

Korea (MFDS) Korean
Cabbage

2.0 [2] -

United States
(EPA)

Herbs, Bulb
Vegetables

Established
[3]

Residues of cyazofamid and its metabolite 4-
chloro-5-(4-methylphenyl)-1H-imidazole-2-

carbonitrile [3].

European
Union (EU)

Various Crops Regulated

[4]

General default MRL of 0.01 mg/kg applies

where not specifically mentioned [4].

Canada
(Health
Canada)

All Commodities Established

[5]

The Residue Definition is specified in the Pest

Control Products Act [5].

Metabolic Pathway and Residue Definition

Cyazofamid rapidly decomposes into its main metabolite, CCIM (4-chloro-5-p-tolylimidazole-2-

carbonitrile), in plants. CCIM is more easily absorbed and exhibits higher toxicity in rats than the parent

compound, making it critical for risk assessments [2] [6]. The following diagram illustrates the relationship

and analysis workflow:
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Health and Safety Considerations

Toxicological Profile: The primary target organ for cyazofamid in rodent studies is the kidney, with
observed effects including increased incidence of basophilic tubules and nephropathy in male rats [3].

Metabolite Toxicity: The metabolite CCIM is more toxic than the parent cyazofamid, necessitating
its inclusion in the residue definition for accurate risk assessment [6].

Key Technical Insights
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Method Robustness: The single-residue method is reliable for monitoring cyazofamid in apples,

cabbage, and peppers with high accuracy and precision [1].
Stability Data: Freezer storage stability for cyazofamid residues has been demonstrated for up to 26
months in high-water content matrices (e.g., tomatoes) and 6 months in high-starch matrices
(e.g., potatoes), supporting the validity of residue trial samples [7].

Processing Factor: Food processing like washing, peeling, and fermentation can significantly reduce
residue levels. The processing factors (PFs) for cyazofamid and CCIM during wine-making were all

less than 1, indicating a reduction in residues [6].

Protocol Summary

The established protocol for determining cyazofamid residues involves sample extraction with acetone,

partitioning with dichloromethane, clean-up using a Florisil column, and analysis by HPLC or LC-MS/MS.

This method has been validated as effective for crops including apples, cabbage, and peppers, ensuring

compliance with established MRLs for consumer safety [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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